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Compound of Interest

Compound Name: (S)-3-N-Cbz-amino-succinimide

Cat. No.: B1354008

In-Depth Technical Guide: (S)-3-N-Cbz-amino-
succinimide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-3-N-Cbz-amino-succinimide,
a molecule of interest in the field of medicinal chemistry, particularly for its potential as an
anticonvulsant agent. This document details its chemical properties, synthesis, and biological
activity, presenting data in a clear and accessible format for research and development
purposes.

Core Molecular and Physical Properties

(S)-3-N-Cbz-amino-succinimide, a derivative of succinimide, possesses a molecular structure
that lends itself to potential therapeutic applications. Its fundamental properties are
summarized below.
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Property Value
Molecular Formula C12H12N204
Molecular Weight 248.23 g/mol
Benzyl N-[(3S)-2,5-dioxopyrrolidin-3-
UPAC Name yI]car)l;amgte ! "
CAS Number 60846-91-5
Appearance White to yellow solid

C1=CC=C(C=C1)COC(=0)NC2C(C(=0)NC2=0
)

Canonical SMILES

Synthesis

The synthesis of (S)-3-N-Cbz-amino-succinimide is typically achieved through the cyclization
of the corresponding protected amino acid, (S)-N-Cbz-aspartic acid.

Conceptual Synthesis Workflow

The general synthetic route involves the activation of the carboxylic acid groups of N-Cbz-L-
aspartic acid followed by intramolecular cyclization to form the succinimide ring.

Starting Material

G\I-Cbz-L-aspartic aci(D

Reaction Product

[Cyclization Agent Reaction (S)-3-N-Cbz-amino-succinimida
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Caption: General synthesis workflow for (S)-3-N-Cbz-amino-succinimide.

Experimental Protocol: Synthesis from (S)-N-Cbz-
Aspartic Acid

While a universally standardized, step-by-step protocol is not available in a single source, the
synthesis can be performed based on established methods for succinimide formation from
aspartic acid derivatives. A representative procedure is outlined below:

» Activation of Carboxylic Acid: (S)-N-Cbz-aspartic acid is dissolved in a suitable aprotic
solvent (e.g., dichloromethane, tetrahydrofuran). A dehydrating agent or coupling reagent
(e.g., dicyclohexylcarbodiimide (DCC) or acetic anhydride) is added to facilitate the formation
of an activated intermediate, such as an anhydride.

» Cyclization: The reaction mixture is stirred, often at room temperature or with gentle heating,
to promote the intramolecular cyclization, leading to the formation of the succinimide ring.

» Work-up and Purification: Upon completion of the reaction, the mixture is filtered to remove
any precipitated by-products (e.g., dicyclohexylurea if DCC is used). The filtrate is then
washed with aqueous solutions (e.g., dilute acid and brine) to remove impurities. The organic
layer is dried over an anhydrous salt (e.g., Na2SOa4 or MgSOa), filtered, and the solvent is
removed under reduced pressure.

e Recrystallization: The crude product is purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure (S)-3-N-Cbz-amino-
succinimide as a crystalline solid.

Biological Activity: Anticonvulsant Properties

(S)-3-N-Cbz-amino-succinimide has been identified as a potential anticonvulsant agent. Its
efficacy has been evaluated in preclinical animal models of seizures, primarily the Maximal
Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests in mice.

Anticonvulsant Activity Data
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Test Species EDso (mg/kg)
Maximal Electroshock (MES) Mouse 103
Pentylenetetrazole (scPTZ) Mouse 78.1

EDso (Median Effective Dose) is the dose of a drug that produces a therapeutic response in
50% of the population that takes it.

Experimental Protocols: Anticonvulsant Screening

The following are generalized protocols for the MES and scPTZ tests, which are standard
preliminary screens for anticonvulsant drugs.

Maximal Electroshock (MES) Test

This test is a model for generalized tonic-clonic seizures.

Animals: Male albino mice are typically used.

e Drug Administration: The test compound, (S)-3-N-Cbz-amino-succinimide, is suspended in
a vehicle (e.g., 0.5% methylcellulose) and administered intraperitoneally (i.p.) at various
doses.

¢ Induction of Seizure: At a predetermined time after drug administration (e.g., 30 or 60
minutes), a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered
through corneal or auricular electrodes.

» Endpoint: The ability of the drug to prevent the tonic hindlimb extension phase of the seizure
is recorded as the endpoint. The EDso is then calculated.

Subcutaneous Pentylenetetrazole (scPTZ) Test
This test is a model for absence seizures.
e Animals: Male albino mice are typically used.

e Drug Administration: The test compound is administered as described in the MES test.
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« Induction of Seizure: At a predetermined time after drug administration, a convulsant dose of
pentylenetetrazole (e.g., 85 mg/kg) is injected subcutaneously.

e Endpoint: The animals are observed for a set period (e.g., 30 minutes), and the ability of the
test compound to prevent clonic seizures is recorded. The EDso is calculated based on the
dose that protects 50% of the animals from seizures.

Proposed Mechanism of Action

The precise mechanism of action for (S)-3-N-Cbz-amino-succinimide is still under
investigation. However, based on the known mechanisms of other succinimide anticonvulsants,
it is hypothesized to modulate neuronal excitability.

Potential Signaling Pathway Involvement

Succinimide anticonvulsants are known to primarily target ion channels in the brain. The two
main proposed mechanisms are the blockade of T-type calcium channels and the modulation of
voltage-gated sodium channels. These actions reduce the abnormal electrical activity in the
brain that leads to seizures.
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Caption: Proposed mechanism of action for succinimide anticonvulsants.

Further research is required to definitively elucidate the specific molecular targets and signaling
pathways modulated by (S)-3-N-Cbz-amino-succinimide.

Conclusion
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(S)-3-N-Cbz-amino-succinimide is a promising compound with demonstrated anticonvulsant
activity in preclinical models. Its straightforward synthesis from a readily available chiral
precursor makes it an attractive candidate for further investigation. Future studies should focus
on a more detailed elucidation of its mechanism of action, pharmacokinetic profiling, and
evaluation in a broader range of seizure models to fully assess its therapeutic potential. This
technical guide provides a foundational resource for researchers and drug development
professionals interested in exploring the potential of this and related compounds.

« To cite this document: BenchChem. [Molecular weight and formula of (S)-3-N-Cbz-amino-
succinimide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354008#molecular-weight-and-formula-of-s-3-n-
cbz-amino-succinimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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